1-(2,4-Dimethoxybenzyl)-4-(methylsulfonyl)piperazine

• Molecular Formula: C14H22N2O4S
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 1-[(2,4-dimethoxyphenyl)methyl]-4-methylsulfonylpiperazine
• InChI: InChI=1S/C14H22N2O4S/c1-19-13-5-4-12(14(10-13)20-2)11-15-6-8-16(9-7-15)21(3,17)18/h4-5,10H,6-9,11H2,1-3H3
• InChI Key: BDMOYHWDJFJCLO-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)CN2CCN(CC2)S(=O)(=O)C)OC

Description

1-(2,4-Dimethoxybenzyl)-4-(methylsulfonyl)piperazine (DMMP) is a chemical compound that has gained attention in scientific research due to its potential application in various fields. DMMP is a piperazine derivative that has been synthesized using different methods. It has been found to have a unique mechanism of action that makes it useful in various biochemical and physiological studies.

Mechanism of Action

1-(2,4-Dimethoxybenzyl)-4-(methylsulfonyl)piperazine acts as a potent and selective agonist of the 5-HT1A receptor subtype. It has been found to have a high affinity for the 5-HT1A receptor, which makes it useful in the study of the physiological effects of drugs that act on this receptor subtype. 1-(2,4-Dimethoxybenzyl)-4-(methylsulfonyl)piperazine has also been found to have a potential application in the study of the role of the 5-HT1A receptor in the regulation of mood, anxiety, and stress.
Biochemical and Physiological Effects:
1-(2,4-Dimethoxybenzyl)-4-(methylsulfonyl)piperazine has been found to have a range of biochemical and physiological effects. It has been found to increase the release of serotonin in the brain, which may be responsible for its anxiolytic and antidepressant effects. 1-(2,4-Dimethoxybenzyl)-4-(methylsulfonyl)piperazine has also been found to have a potential application in the study of the role of the 5-HT1A receptor in the regulation of blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

1-(2,4-Dimethoxybenzyl)-4-(methylsulfonyl)piperazine has several advantages for lab experiments. It is a potent and selective agonist of the 5-HT1A receptor subtype, which makes it useful in the study of the physiological effects of drugs that act on this receptor subtype. 1-(2,4-Dimethoxybenzyl)-4-(methylsulfonyl)piperazine has also been found to have a potential application in the development of new drugs for the treatment of hypertension and other cardiovascular diseases.
However, 1-(2,4-Dimethoxybenzyl)-4-(methylsulfonyl)piperazine has some limitations for lab experiments. It has a short half-life, which makes it difficult to study its long-term effects. 1-(2,4-Dimethoxybenzyl)-4-(methylsulfonyl)piperazine also has a potential for toxicity, which requires careful handling and monitoring in lab experiments.

Future Directions

There are several future directions for the study of 1-(2,4-Dimethoxybenzyl)-4-(methylsulfonyl)piperazine. One potential direction is the development of new drugs that target the 5-HT1A receptor subtype for the treatment of mood disorders, anxiety, and stress. Another potential direction is the study of the role of the 5-HT1A receptor in the regulation of blood pressure and heart rate, which may lead to the development of new drugs for the treatment of hypertension and other cardiovascular diseases. Additionally, the study of the long-term effects of 1-(2,4-Dimethoxybenzyl)-4-(methylsulfonyl)piperazine may provide insights into its potential application in the treatment of chronic diseases.

Synthesis Methods

1-(2,4-Dimethoxybenzyl)-4-(methylsulfonyl)piperazine can be synthesized using different methods, including the reaction of 2,4-dimethoxybenzyl chloride with piperazine in the presence of sodium hydride, followed by the reaction with methylsulfonyl chloride. Another method involves the reaction of 1-(2,4-dimethoxyphenyl)piperazine with methylsulfonyl chloride in the presence of a base. The synthesis of 1-(2,4-Dimethoxybenzyl)-4-(methylsulfonyl)piperazine has been optimized to improve its yield and purity.

Scientific Research Applications

1-(2,4-Dimethoxybenzyl)-4-(methylsulfonyl)piperazine has been used in various scientific research studies due to its unique properties. It has been found to have a potential application in the field of neuroscience, where it can be used to study the effects of serotonin receptor agonists and antagonists. 1-(2,4-Dimethoxybenzyl)-4-(methylsulfonyl)piperazine has also been used in the study of the physiological effects of drugs on the cardiovascular system. It has been found to have a potential application in the development of new drugs for the treatment of hypertension and other cardiovascular diseases.